Cas no 1351664-82-8 ((2E)-3-(thiophen-2-yl)-1-{2-4-(trifluoromethyl)phenylmorpholin-4-yl}prop-2-en-1-one)

(2E)-3-(Thiophen-2-yl)-1-{2-[4-(trifluoromethyl)phenyl]morpholin-4-yl}prop-2-en-1-one is a structurally complex enone derivative featuring a thiophene moiety and a trifluoromethylphenyl-substituted morpholine group. This compound exhibits potential as an intermediate in pharmaceutical and agrochemical synthesis due to its conjugated system and electron-withdrawing trifluoromethyl group, which may enhance reactivity in Michael additions or cyclization reactions. The morpholine ring contributes to solubility and bioavailability, while the thiophene unit offers versatility in heterocyclic chemistry. Its well-defined stereochemistry (E-configuration) ensures consistent reactivity, making it suitable for targeted organic transformations. The compound's stability under standard conditions facilitates handling and storage in research applications.
(2E)-3-(thiophen-2-yl)-1-{2-4-(trifluoromethyl)phenylmorpholin-4-yl}prop-2-en-1-one structure
1351664-82-8 structure
Product Name:(2E)-3-(thiophen-2-yl)-1-{2-4-(trifluoromethyl)phenylmorpholin-4-yl}prop-2-en-1-one
CAS No:1351664-82-8
MF:C18H16F3NO2S
MW:367.385354042053
CID:6205998
PubChem ID:56763873
Update Time:2025-05-20

(2E)-3-(thiophen-2-yl)-1-{2-4-(trifluoromethyl)phenylmorpholin-4-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • (2E)-3-(thiophen-2-yl)-1-{2-4-(trifluoromethyl)phenylmorpholin-4-yl}prop-2-en-1-one
    • F5027-0647
    • AKOS024491235
    • (E)-3-(thiophen-2-yl)-1-(2-(4-(trifluoromethyl)phenyl)morpholino)prop-2-en-1-one
    • 1351664-82-8
    • VU0630379-1
    • (E)-3-thiophen-2-yl-1-[2-[4-(trifluoromethyl)phenyl]morpholin-4-yl]prop-2-en-1-one
    • (2E)-3-(thiophen-2-yl)-1-{2-[4-(trifluoromethyl)phenyl]morpholin-4-yl}prop-2-en-1-one
    • Inchi: 1S/C18H16F3NO2S/c19-18(20,21)14-5-3-13(4-6-14)16-12-22(9-10-24-16)17(23)8-7-15-2-1-11-25-15/h1-8,11,16H,9-10,12H2/b8-7+
    • InChI Key: BMIOMWVPXXWUCQ-BQYQJAHWSA-N
    • SMILES: S1C=CC=C1/C=C/C(N1CCOC(C2C=CC(C(F)(F)F)=CC=2)C1)=O

Computed Properties

  • Exact Mass: 367.08538441g/mol
  • Monoisotopic Mass: 367.08538441g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 489
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 57.8Ų

(2E)-3-(thiophen-2-yl)-1-{2-4-(trifluoromethyl)phenylmorpholin-4-yl}prop-2-en-1-one Pricemore >>

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Additional information on (2E)-3-(thiophen-2-yl)-1-{2-4-(trifluoromethyl)phenylmorpholin-4-yl}prop-2-en-1-one

Comprehensive Overview of (2E)-3-(thiophen-2-yl)-1-{2-4-(trifluoromethyl)phenylmorpholin-4-yl}prop-2-en-1-one (CAS No. 1351664-82-8)

(2E)-3-(thiophen-2-yl)-1-{2-4-(trifluoromethyl)phenylmorpholin-4-yl}prop-2-en-1-one, also known by its CAS number 1351664-82-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiophene ring, a trifluoromethyl group, and a morpholine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of (2E)-3-(thiophen-2-yl)-1-{2-4-(trifluoromethyl)phenylmorpholin-4-yl}prop-2-en-1-one is particularly noteworthy due to its combination of aromatic and heterocyclic components. The thiophene ring, a five-membered heterocyclic compound with a sulfur atom, is known for its electron-rich nature and aromatic stability. This feature can enhance the compound's binding affinity to various biological targets, such as enzymes and receptors. The trifluoromethyl group, on the other hand, introduces significant lipophilicity and metabolic stability, which are crucial for drug-like properties. The morpholine moiety, a six-membered ring containing an oxygen atom, adds to the compound's overall polarity and can influence its solubility and bioavailability.

Recent studies have explored the potential of (2E)-3-(thiophen-2-yl)-1-{2-4-(trifluoromethyl)phenylmorpholin-4-yl}prop-2-en-1-one in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that compounds with similar structural features exhibit potent activity against specific neurotransmitter receptors, such as serotonin and dopamine receptors. These receptors play a critical role in modulating mood, cognition, and behavior, making them attractive targets for the development of novel treatments for conditions like depression and anxiety.

In addition to its potential in neurological disorders, (2E)-3-(thiophen-2-yl)-1-{2-4-(trifluoromethyl)phenylmorpholin-4-yl}prop-2-en-1-one has also been investigated for its anti-inflammatory properties. Inflammatory diseases, such as arthritis and inflammatory bowel disease (IBD), are characterized by chronic inflammation that can lead to tissue damage and functional impairment. Compounds with anti-inflammatory activity can help mitigate these effects by inhibiting key inflammatory pathways. Preliminary studies have indicated that this compound may have the ability to modulate inflammatory cytokines and reduce oxidative stress, which are key factors in the pathogenesis of inflammatory diseases.

The pharmacokinetic properties of (2E)-3-(thiophen-2-yl)-1-{2-4-(trifluoromethyl)phenylmorpholin-4-yl}prop-2-en-1-one have also been studied to assess its suitability as a therapeutic agent. Pharmacokinetic parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity are crucial for evaluating the safety and efficacy of any drug candidate. Research has shown that this compound exhibits favorable ADME properties, with good oral bioavailability and a reasonable half-life in vivo. These characteristics suggest that it could be developed into an orally administered medication.

Clinical trials are an essential step in the drug development process to evaluate the safety and efficacy of new compounds in human subjects. While clinical data for (2E)-3-(thiophen-2-yl)-1-{2-4-(trifluoromethyl)phenylmorpholin-4-yl}prop-2-en-one is still limited, preclinical studies have provided promising results that warrant further investigation. Phase I clinical trials are typically conducted to assess the safety profile and determine the optimal dosing regimen. If these trials are successful, subsequent phases will focus on evaluating the compound's efficacy in treating specific conditions.

In conclusion, (2E)-3-(thiophen-2-y l)-1-{2 - 4 -(trifluoromethyl) phen yl morpholin - 4 - yl } prop - 2 - en - 1 - one (CAS No . 1351664 - 8 8) represents a promising compound with potential applications in various therapeutic areas. Its unique chemical structure combines aromaticity, lipophilicity, and polarity, which contribute to its biological activities and drug-like properties. Ongoing research continues to explore its potential as a novel therapeutic agent for neurological disorders and inflammatory diseases. As more data becomes available from preclinical studies and clinical trials, the full extent of its therapeutic potential will become clearer.

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